Cas no 67801-53-0 (dimethyl 4'-methyl[1,1'-biphenyl]-2,5-dicarboxylate)

• Product Name: dimethyl 4'-methyl[1,1'-biphenyl]-2,5-dicarboxylate
• CAS No: 67801-53-0
• MF: C₁₇H₁₆O₄
• MW: 284.306545257568
• CID: 967087
• PubChem ID: 105655
• Update Time: 2025-04-19

dimethyl 4'-methyl[1,1'-biphenyl]-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl 4'-methyl[1,1'-biphenyl]-2,5-dicarboxylate
• dimethyl 2-(4-methylphenyl)benzene-1,4-dicarboxylate
• (1,1'-Biphenyl)-2,5-dicarboxylic acid, 4'-methyl-, 2,5-dimethyl ester
• (1,1'-Biphenyl)-2,5-dicarboxylic acid, 4'-methyl-, dimethyl ester
• Dimethyl 4'-methyl(1,1'-biphenyl)-2,5-dicarboxylate
• dimethyl 4'-methylbiphenyl-2,5-dicarboxylate
• SCHEMBL9423312
• Dimethyl-2-(4-toluyl)-terephthalate
• Dimethyl-2-(4-toluyl)terepthalate
• 67801-53-0
• [1,1'-Biphenyl]-2,5-dicarboxylic acid, 4'-methyl-, dimethyl ester
• DTXSID3070622
• Dimethyl2-(4-tolyl)terephthalate
• LETKDZPIJVKUHW-UHFFFAOYSA-N
• Dimethyl-2-(4-tolyl)terephthalate
• EINECS 267-172-9
• Dimethyl-2-(4-toluyl)terephthalate
• NS00036183
• Dimethyl-2-(4-toluyl)-terepthalate

• Inchi： 1S/C17H16O4/c1-11-4-6-12(7-5-11)15-10-13(16(18)20-2)8-9-14(15)17(19)21-3/h4-10H,1-3H3
• InChI Key： LETKDZPIJVKUHW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C(=O)OC)=CC=1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 284.10488
• Monoisotopic Mass: 284.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6